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Compound of Interest

Compound Name: 2-Bromo-3-methoxybenzaldehyde

Cat. No.: B1279745

Essential Safety and Handling Guide for 2-
Bromo-3-methoxybenzaldehyde

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-3-
methoxybenzaldehyde (CAS No. 10401-18-0). Adherence to these protocols is essential for
ensuring laboratory safety and procedural accuracy.

Hazard Identification and Classification

2-Bromo-3-methoxybenzaldehyde is classified as an irritant. It is crucial to understand its
specific hazards to implement appropriate safety measures.

Hazard Classification GHS Hazard Code Description

Skin Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Serious Eye Irritation H319 o

Specific target organ toxicity — _
] ) May cause respiratory
Single exposure (Respiratory H335 o
L irritation.[1]
tract irritation)

Signal Word - Warning
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure when handling this compound.

All PPE should be inspected before use.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles
conforming to EN166 (EU) or
ANSI Z87.1 (US) standards.

Protects against splashes and
dust particles that can cause

serious eye irritation.[2]

Skin Protection

Chemically resistant gloves
(e.g., Nitrile rubber). A flame-
resistant lab coat that is fully

buttoned.

Prevents skin contact, which
can cause irritation.[1][2] It is
important to consult the glove
manufacturer's specifications
for chemical compatibility and
breakthrough times.[3]

Respiratory Protection

Use only in a well-ventilated
area, preferably a certified

chemical fume hood.

Minimizes the inhalation of
dust or vapors, which can
cause respiratory tract
irritation.[1][4]

Footwear

Closed-toe, closed-heel shoes.

Protects feet from potential

spills.

Operational and Handling Plan

A systematic approach to handling 2-Bromo-3-methoxybenzaldehyde from receipt to disposal

is critical for safety and experimental integrity.

Step 1: Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6] Keep

it away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[2] The recommended storage temperature is often between 2-8°C

under an inert atmosphere.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC106650250&countryCode=US&language=en
https://store.apolloscientific.co.uk/product/2-bromo-3-methoxybenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC106650250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://store.apolloscientific.co.uk/product/2-bromo-3-methoxybenzaldehyde
https://aksci.com/sds/J94112_SDS.pdf
https://www.benchchem.com/product/b1279745?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15274~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:39~~3-Bromo-4-methoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=BTB03758EA&productDescription=5-BROMO-2-HYDROXY-3-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106650250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 2: Preparation and Weighing

e Work Area: Conduct all handling within a certified chemical fume hood to ensure adequate
ventilation.[6]

e Precautionary Measures: Ensure that an eyewash station and safety shower are readily
accessible.[2][6]

» Weighing: To avoid generating dust, handle the solid carefully. Use appropriate weighing
paper or a container.

e Hygiene: Do not eat, drink, or smoke in the handling area.[4][7]
Step 3: Experimental Use

o Addition to Reaction: When adding the compound to a reaction vessel, do so slowly and
carefully to avoid splashing or creating dust.

e Monitoring: Continuously monitor the reaction for any unexpected changes.

o Contamination: Avoid cross-contamination by using dedicated spatulas and equipment.
Step 4: Post-Experiment Cleanup

o Decontamination: Clean all glassware and work surfaces thoroughly after use.

 PPE Removal: Remove PPE carefully, avoiding contact with the outer surfaces of
contaminated gloves. Dispose of single-use PPE as hazardous waste.[7]

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[3][5]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and adhere to regulations.

o Chemical Waste: Dispose of unused 2-Bromo-3-methoxybenzaldehyde and any
contaminated materials in a designated, clearly labeled hazardous waste container.[3][5][7]
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Contaminated PPE: All disposable PPE that has come into contact with the chemical, such
as gloves and weighing papers, must be disposed of as hazardous chemical waste.[7]

Regulations: All waste disposal must be conducted in accordance with local, regional, and
national hazardous waste regulations.[6] Do not empty into drains.[2]

Emergency Procedures

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and
seek medical attention.[3][5]

Skin Contact: Take off contaminated clothing and wash the affected area with plenty of soap
and water. If skin irritation occurs, get medical advice.[3][5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[3][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[5]

Spills: For small spills, sweep up the solid material, avoiding dust formation, and place it into
a suitable container for disposal.[3][6] Ensure the area is well-ventilated.

Workflow for Safe Handling of 2-Bromo-3-methoxybenzaldehyde

Preparation Handling Cleanup & Disposal Final Steps

1. Don PPE 8 . 5. Decontaminate 6. Dispose of Waste
(Goggles, Gloves, Lab Coat) 2. Prepare Fume Hood 3. Weigh Compound 4. Perform Experiment WA @R ETE }—> (Chemical & PPE) 7. Doff PPE 8. Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Bromo-3-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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